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Compound of Interest

Compound Name: Tridemorph

Cat. No.: B114830 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tridemorph is a systemic fungicide notable for its efficacy against powdery mildew fungi. In a

laboratory setting, precise and reliable preparation of Tridemorph stock solutions is

fundamental for accurate and reproducible experimental results. This document provides

detailed protocols for the preparation of Tridemorph stock solutions, emphasizing safety,

solubility, and stability to ensure proper handling and use in research and development.

Physicochemical Properties and Solubility
Tridemorph is an oily liquid with a slight amine odor.[1][2] It is characterized by poor solubility

in water but is miscible with a variety of organic solvents.[1][3] Understanding these properties

is crucial for selecting the appropriate solvent for stock solution preparation.

Table 1: Solubility and Physical Properties of Tridemorph
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Property Value References

Physical State Oily Liquid [1][3]

Molecular Weight 297.52 g/mol [4]

Water Solubility 11.7 mg/L (pH 7, 20°C) [1]

Organic Solvent Miscibility

Miscible with ethanol, acetone,

ethyl acetate, cyclohexane,

diethyl ether, benzene,

chloroform, olive oil, and

methanol.

[1][3][5]

Appearance Yellow oily liquid [3]

Safety Precautions and Handling
Tridemorph is classified as a hazardous substance and requires careful handling to minimize

exposure risks.[1][4][6][7]

Table 2: Hazard Identification and Safety Recommendations
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Hazard Description
Precautionary
Measures

References

Acute Toxicity

Harmful if swallowed,

by inhalation, or in

contact with skin.

Wear appropriate

personal protective

equipment (PPE),

including gloves, lab

coat, and safety

goggles. Handle in a

well-ventilated area or

a chemical fume

hood.

[1][4][6]

Irritation
Causes skin and eye

irritation.

Avoid contact with

skin and eyes. In case

of contact, rinse

immediately with

plenty of water.

[1][7][8]

Reproductive Toxicity
May cause harm to

the unborn child.

Pregnant individuals

should avoid handling.
[1][4]

Environmental Hazard

Very toxic to aquatic

life with long-lasting

effects.

Prevent release into

the environment.

Dispose of waste

according to

regulations.

[1][4][6]

Experimental Protocols
Materials

Tridemorph (technical grade or higher purity)

Anhydrous Ethanol (ACS grade or higher)

Dimethyl sulfoxide (DMSO) (ACS grade or higher)

Sterile, amber glass vials with screw caps
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Calibrated analytical balance

Volumetric flasks (Class A)

Pipettes (calibrated)

Vortex mixer

Chemical fume hood

Personal Protective Equipment (PPE): chemical-resistant gloves, safety goggles, lab coat

Protocol 1: Preparation of a 10 mg/mL Tridemorph Stock
Solution in Ethanol
This protocol is suitable for general use in various biological assays.

Preparation: Don all necessary PPE and perform all subsequent steps in a certified chemical

fume hood.

Weighing: Accurately weigh 10 mg of Tridemorph using an analytical balance.

Dissolving: Transfer the weighed Tridemorph to a 1 mL volumetric flask.

Solubilization: Add approximately 0.8 mL of anhydrous ethanol to the flask. Vortex thoroughly

until the Tridemorph is completely dissolved.

Final Volume: Add anhydrous ethanol to bring the final volume to 1 mL. Cap the flask and

invert several times to ensure a homogenous solution.

Storage: Aliquot the stock solution into sterile, amber glass vials. Store at -20°C for long-term

storage. For short-term use, store at 4°C.

Protocol 2: Preparation of a High-Concentration (e.g., 50
mg/mL) Tridemorph Stock Solution in DMSO
DMSO can be used for preparing higher concentration stock solutions, which may be

necessary for certain experimental designs.
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Preparation: Work within a chemical fume hood and wear appropriate PPE.

Weighing: Carefully weigh 50 mg of Tridemorph on an analytical balance.

Dissolving: Transfer the Tridemorph to a 1 mL volumetric flask.

Solubilization: Add approximately 0.8 mL of DMSO. Gently warm the solution (if necessary)

and vortex until the Tridemorph is fully dissolved.

Final Volume: Bring the solution to a final volume of 1 mL with DMSO. Mix thoroughly.

Storage: Dispense into amber glass vials and store at -20°C. DMSO solutions should be

stored in small aliquots to avoid repeated freeze-thaw cycles.

Diagrams

Preparation Procedure Storage

Don PPE Work in Fume Hood Weigh Tridemorph Transfer to Volumetric Flask Add Solvent Vortex to Dissolve Adjust to Final Volume Mix Thoroughly Aliquot into Vials Store at appropriate temperature
(-20°C or 4°C)

Click to download full resolution via product page

Caption: Workflow for preparing Tridemorph stock solutions.
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Safe Handling of Tridemorph Proper Storage Waste Disposal

Use Engineering Controls
(Fume Hood)

Wear Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Avoid Skin and Eye Contact

Avoid Inhalation of Vapors

Store in a Cool, Dry Place

Well-Ventilated Area

Away from Incompatible Materials

Clearly Labeled Containers

Dispose as Hazardous Waste

Prevent Environmental Release

Click to download full resolution via product page

Caption: Key safety precautions for handling Tridemorph.

Stability and Storage
Tridemorph is stable at temperatures up to 50°C.[1] However, for long-term preservation of

stock solutions, storage at -20°C is recommended to prevent degradation. Solutions should be

stored in tightly sealed, amber glass vials to protect from light and evaporation. Avoid repeated

freeze-thaw cycles, especially for solutions prepared in DMSO, by aliquoting into smaller,

single-use volumes. Product is considered stable and hazardous polymerisation will not occur.

[1] It is important to store Tridemorph away from incompatible materials such as oxidizing

agents.[1] Store in a dry, cool, and well-ventilated place.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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